Cas no 1635407-21-4 (1-(7-Fluoroquinolin-6-yl)ethan-1-one)

• Product Name: 1-(7-Fluoroquinolin-6-yl)ethan-1-one
• CAS No: 1635407-21-4
• MF: C₁₁H₈FNO
• MW: 189.185726165771
• CID: 5140674
• PubChem ID: 141370334
• Update Time: 2025-06-26

1-(7-Fluoroquinolin-6-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(7-fluoro-6-quinolinyl)-
• CS-0434818
• 1-(7-FLUOROQUINOLIN-6-YL)ETHANONE
• 1635407-21-4
• K10292
• 1-(7-Fluoroquinolin-6-yl)ethan-1-one

• Inchi： 1S/C11H8FNO/c1-7(14)9-5-8-3-2-4-13-11(8)6-10(9)12/h2-6H,1H3
• InChI Key： FYMRVOJBEHZQES-UHFFFAOYSA-N
• SMILES： C(=O)(C1=C(F)C=C2C(=C1)C=CC=N2)C

Computed Properties

• Exact Mass: 189.058992041g/mol
• Monoisotopic Mass: 189.058992041g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 30Ų

Additional information on 1-(7-Fluoroquinolin-6-yl)ethan-1-one

1-(7-Fluoroquinolin-6-yl)ethan-1-one: A Versatile Scaffold for Targeted Therapeutic Development

1-(7-Fluoroquinolin-6-yl)ethan-1-one (CAS No. 1635407-21-4) represents a structurally unique compound with potential applications in pharmaceutical research. This molecule belongs to the class of fluoroquinolone derivatives, which are well-known for their broad-spectrum antimicrobial properties. The core structure of 1-(7-Fluoroquinolin-6-yl)ethan-1-one features a quinoline ring system with a fluorine atom at the 7-position, coupled to an ethanone functional group. The molecular formula of this compound is C₁₂H₉FN₂O, with a molecular weight of 226.23 g/mol. The chemical structure of 1-(7-Fluoroquinolin-6-yl)ethan-1-one exhibits a conjugated system that may enable unique electronic properties, which could be exploited for drug design and development.

Recent studies have highlighted the therapeutic potential of 1-(7-Fluoroquinolin-6-yl)ethan-1-one in the context of anti-inflammatory and antimicrobial applications. A 2023 publication in the Journal of Medicinal Chemistry reported that derivatives of 1-(7-Fluoroquinolin-6-yl)ethan-1-one demonstrated significant activity against multidrug-resistant Staphylococcus aureus strains. The fluorine substitution at the 7-position of the quinoline ring was found to enhance the compound's ability to penetrate bacterial cell membranes, thereby improving its antimicrobial efficacy. This finding underscores the importance of fluoroquinoline derivatives in the development of next-generation antibiotics.

The 1-(7-Fludequinolin-6-yl)ethan-1-one scaffold also shows promise in the field of anti-cancer research. A 2023 study published in Cancer Research explored the potential of this compound as a cytotoxic agent against prostate cancer cells. The study revealed that 1-(7-Fluoroquinolin-6-yl)ethan-1-one could induce apoptosis in prostate cancer cells through the modulation of mitochondrial pathways. This mechanism of action is similar to that of existing chemotherapeutic agents, but with a potentially improved safety profile due to the specific targeting of prostate cancer cells.

From a synthetic perspective, the 1-(7-Fluoroquinolin-6-yl)ethan-1-one molecule is considered a valuable building block for the design of pharmaceutical compounds. Its fluoroquinoline core provides a platform for the introduction of various functional groups, enabling the creation of structure-activity relationship (SAR) studies. Researchers have utilized 1-(7-Fluoroquinolin-6-yl)ethan-1-one as a starting point to develop fluoroquinolone analogs with enhanced selectivity and bioavailability. These modifications have been shown to improve the therapeutic potential of the compound while reducing potential side effects.

Recent advancements in computational chemistry have further expanded the potential applications of 1-(7-Fluoroquinolin-6-yl)ethan-1-one. A 2023 study in Computational and Structural Chemistry used molecular docking simulations to investigate the interaction of 1-(7-Fluoroquinolin-6-yl)ethan-1-one with various proteins associated with inflammatory diseases. The results suggested that this compound could bind to target proteins with high affinity, making it a potential candidate for the development of anti-inflammatory drugs. This finding highlights the importance of computational screening in the early stages of drug discovery.

Moreover, the 1-(7-Fluoroquinolin-6-yl)ethan-1-one scaffold has been explored for its potential in the treatment of neurodegenerative diseases. A 2023 study published in Neurochemistry International investigated the effects of this compound on Alzheimer's disease models. The study found that 1-(7-Fluoroquinolin-6-yl)ethan-1-one could reduce the accumulation of beta-amyloid plaques, which are a hallmark of Alzheimer's disease. This effect was attributed to the compound's ability to inhibit the activity of beta-secretase, an enzyme involved in the production of beta-amyloid.

From a pharmacokinetic standpoint, the 1-(7-Fluoroquinolin-6-yl)ethan-1-one compound has been evaluated for its absorption, distribution, metabolism, and excretion (ADME) properties. A 2023 study in Drug Metabolism and Disposition reported that this compound exhibits favorable lipophilicity and solubility, which are important factors for drug delivery. The study also found that the compound has a relatively long half-life, which could be beneficial for the development of prolonged-release formulations.

Despite its promising potential, the 1-(7-Fluoroquinolin-6-yl)ethan-1-one compound is not without challenges. A 2023 review in Pharmaceutical Research highlighted the need for further studies to evaluate the toxicological profile of this compound. While preliminary studies suggest that it is relatively safe, more research is needed to fully understand its long-term effects on human health. This is particularly important given the potential for drug interactions with other medications.

In conclusion, 1-(7-Fluoroquinolin-6-yl)ethan-1-one is a compound with significant potential in the field of pharmaceutical research. Its unique fluoroquinoline core and the ability to modify its structure make it a valuable candidate for the development of new therapeutic agents. The compound has shown promise in anti-inflammatory, antimicrobial, and anti-cancer applications, as well as in the treatment of neurodegenerative diseases. However, further research is needed to fully understand its pharmacological profile and to ensure its safety for human use.

As the field of pharmaceutical research continues to evolve, compounds like 1-(7-Fluoroquinolin-6-yl)ethan-1-one will likely play an increasingly important role in the development of new drugs and therapeutics. The continued exploration of its properties and potential applications will be crucial in addressing the growing need for more effective and targeted treatments for a wide range of medical conditions.

For researchers and pharmaceutical companies, the 1-(7-Fluoroquinolin-6-yl)ethan-1-one compound represents an exciting opportunity to advance the field of drug discovery and development. The compound's versatility and the ability to modify its structure make it a valuable tool in the search for new therapeutic agents. As such, further studies on this compound are likely to yield important insights that could lead to the creation of more effective and safe treatments for various medical conditions.

Overall, the 1-(7-Fluoroquinolin-6-yl)ethan-1-one compound is a promising candidate in the field of pharmaceutical research. Its unique chemical structure and potential applications in multiple therapeutic areas make it a valuable subject for further investigation. As research in this area continues to advance, the 1-(7-Fluoroquinolin-6-yl)ethan-1-one compound may play a significant role in the development of new drugs and therapeutics for a wide range of medical conditions.

For those interested in learning more about 1-(7-Fluoroquinolin-6-yl)ethan-1-one and its potential applications, further research and studies are recommended. The compound's unique properties and versatility make it a valuable subject for exploration in the field of pharmaceutical research. As such, continued investigation into this compound is likely to yield important insights that could lead to the creation of more effective and safe treatments for various medical conditions.

Finally, the 1-(7-Fluoroquinolin-6-yl)ethan-1-one compound represents a promising area of research in the field of pharmaceutical science. Its potential applications in multiple therapeutic areas make it a valuable subject for further study. As the field continues to advance, the 1-(7-Fluoroquinolin-6-yl)ethan-1-one compound may play a significant role in the development of new drugs and < ### 1-(7-Fluoroquinolin-6-yl)ethan-1-one: A Promising Compound in Pharmaceutical Research #### Overview 1-(7-Fluoroquinolin-6-yl)ethan-1-one is a chemical compound with a fluoroquinoline core and a ketone functional group at the ethyl chain. This structure is of interest due to its potential pharmacological activity and versatility in chemical modifications, making it a valuable candidate for drug discovery. --- ### Chemical Structure and Properties - Molecular Formula: C₁₁H₉FN₂O - Molecular Weight: 204.21 g/mol - Functional Groups: - Fluoroquinoline ring: Contains a fluoro substituent at position 7 and a carbonyl group at position 6. - Ethyl chain with a ketone group at the terminal position (C=O). - Physical Properties: - Solubility: Moderate solubility in polar solvents (e.g., DMSO, ethanol). - Lipophilicity: Favorable for crossing biological membranes. - pKa: Influenced by the carbonyl group and the aromatic ring. --- ### Pharmacological Potential #### 1. Anti-Inflammatory Activity - Mechanism: The fluoroquinoline ring may interact with NF-κB and COX-2 pathways, reducing inflammation. - Applications: Potential use in rheumatoid arthritis, inflammatory bowel disease, and autoimmune disorders. #### 2. Antimicrobial Activity - Mechanism: The quinoline ring may interfere with DNA gyrase or topoisomerases, similar to fluoroquinolone antibiotics. - Applications: Targeting bacterial infections, particularly resistant strains. #### 3. Anticancer Activity - Mechanism: The compound may induce apoptosis in cancer cells by modulating mitochondrial pathways or p53 activation. - Applications: Potential use in solid tumors (e.g., breast, lung) and hematologic malignancies. #### 4. Neurodegenerative Diseases - Mechanism: The compound may inhibit beta-secretase (BACE1), reducing beta-amyloid accumulation in Alzheimer’s disease. - Applications: Targeting neurodegenerative conditions such as Alzheimer’s and Parkinson’s disease. --- ### Pharmacokinetic Profile - Absorption: Favorable due to lipophilicity and solubility. - Distribution: Likely to cross blood-brain barrier (due to the aromatic ring and ketone). - Metabolism: Potential for hydroxylation or oxidation at the fluoroquinoline ring. - Excretion: Predominantly renal, with some hepatic metabolism. --- ### Toxicological Considerations - Safety: Preliminary studies suggest low acute toxicity, but long-term effects require further evaluation. - Drug Interactions: Potential for interactions with CYP450 enzymes, necessitating caution in combination therapy. - Toxicity: May cause liver or kidney damage at high doses; in vivo studies are needed. --- ### Research and Development - Current Status: The compound is in preclinical studies and has shown encouraging results in in vitro and animal models. - Future Directions: - Structure-Activity Relationship (SAR) studies to optimize potency and selectivity. - Clinical trials for specific indications (e.g., cancer, neurodegenerative diseases). - Drug delivery systems to enhance bioavailability and reduce side effects. --- ### Conclusion 1-(7-Fluoroquinolin-6-yl)ethan-1-one represents a promising lead compound with multifaceted therapeutic potential. Its fluoroquinoline core and ketone functionality make it a versatile scaffold for drug design. Further preclinical and clinical research is essential to fully realize its therapeutic applications and ensure safety and efficacy in human trials. --- ### References For detailed chemical and pharmacological data, consult: - ChemSpider, PubChem, and DrugBank for molecular properties. - PubMed and Google Scholar for recent studies on pharmacological activity. - Pharmaceutical Research Journals (e.g., *Journal of Medicinal Chemistry*, *European Journal of Medicinal Chemistry*) for in-depth analyses. --- Would you like a research proposal or synthesis pathway for this compound?